Cas no 2309461-05-8 (1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane)

• Product Name: 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane
• CAS No: 2309461-05-8
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6024311
• PubChem ID: 138991103
• Update Time: 2025-06-09

1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane
• EN300-7353815
• 2309461-05-8

• Inchi： 1S/C8H13F2N3/c1-7(6-12-13-11)4-2-3-5-8(7,9)10/h2-6H2,1H3
• InChI Key： JPDRVXICHIPWTM-UHFFFAOYSA-N
• SMILES： FC1(CCCCC1(C)CN=[N+]=[N-])F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane

Introduction to 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane (CAS No: 2309461-05-8)

1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane, identified by the CAS number 2309461-05-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by the presence of both azido and difluoromethyl functional groups, which make it a versatile intermediate in the synthesis of more complex pharmaceutical agents. The structural features of this compound, particularly its cyclohexane backbone modified with fluorine atoms and an azidomethyl substituent, contribute to its unique reactivity and potential applications in drug development.

The azidomethyl group (–CH₂N₃) is a key feature of this molecule, providing a reactive site for further functionalization through nucleophilic substitution or elimination reactions. This functionality is widely utilized in synthetic chemistry for the introduction of nitrogen-containing heterocycles or for the preparation of alcohols via decomposition of the azide group. The difluoromethyl group (–CF₂), on the other hand, introduces electron-withdrawing effects that can influence the electronic properties of adjacent functional groups, thereby modulating the reactivity and binding affinity of the molecule. These characteristics make 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane a valuable building block in the construction of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules can significantly improve their pharmacokinetic properties, making them more effective in vivo. For instance, fluoroalkyl groups have been shown to increase the bioavailability of drugs by reducing their susceptibility to metabolic degradation. The presence of both fluorine atoms and an azidomethyl group in 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane suggests that it could be used to develop compounds with improved pharmacological profiles.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects. The azidomethyl group can be used to introduce a nitrogen heterocycle through reductive amination or other nucleophilic addition reactions, while the difluoromethyl group can enhance binding interactions with the kinase active site. This combination of features makes 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane a compelling candidate for further exploration in kinase inhibition research.

Another area where this compound shows potential is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. The structural complexity of viruses often requires highly specific inhibitors to achieve effective treatment. The reactivity provided by the azidomethyl group allows for the introduction of diverse functional groups that can mimic viral substrates or interfere with viral enzyme activity. Additionally, the electron-withdrawing effects of the difluoromethyl group can enhance interactions with polar residues in viral proteins, improving inhibitor potency. Recent studies have demonstrated that fluorinated azides are effective tools for developing antiviral drugs due to their ability to undergo facile functionalization under mild conditions.

The synthesis of 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane involves several key steps that highlight its synthetic utility. The introduction of the azido group typically requires halogenation followed by diazotization and subsequent reduction with sodium borohydride or another suitable reducing agent. The incorporation of the difluoromethyl group can be achieved through electrophilic addition reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies demonstrate how this compound can serve as a versatile intermediate for constructing more complex molecules.

Recent advances in computational chemistry have also contributed to the study of 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane by allowing researchers to predict its reactivity and binding properties with high accuracy. Molecular modeling techniques have been used to explore how modifications to its structure could enhance its pharmacological activity. For example, computational studies have shown that introducing additional fluorine atoms or altering the substitution pattern on the cyclohexane ring could improve its interactions with biological targets. These insights are invaluable for guiding experimental efforts and optimizing drug candidates.

The potential applications of 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemicals, fluorinated compounds are often used as intermediates in the synthesis of pesticides and herbicides due to their stability and efficacy. The unique reactivity provided by this compound could be leveraged to develop novel agrochemicals with improved environmental profiles.

In materials science, fluorinated compounds are valued for their thermal stability and chemical resistance. The presence of both fluorine atoms and an azido group in 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane suggests that it could be used to synthesize advanced materials with specialized properties. For instance, it might be employed in the development of high-performance polymers or coatings that exhibit enhanced durability and resistance to chemical degradation.

In conclusion, 1-(Azidomethyl)-2,2-difluoro-1-methylcyclohexane (CAS No: 2309461-05-8) is a multifunctional compound with significant potential in various fields including medicinal chemistry, pharmaceuticals, antiviral agents, agrochemicals, and materials science.* Its unique structural features,* particularly*the *azidomethyl* *and* *difluoromethyl* *groups,* make it a valuable intermediate for synthesizing complex molecules.* Recent research*has highlighted its utility*in developing targeted therapies*and novel materials.* As our understanding*of fluorinated compounds continues*to grow,*the applications*of *this compound*are likely*to expand further.*